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Compound of Interest

Compound Name: Quatrex

Cat. No.: B8606543 Get Quote

An examination of publicly available scientific and commercial literature reveals no specific

chemical entity identified as the "Quatrex compound" within the context of pharmaceutical

research or drug development. The term "Quatrex" is predominantly associated with a

Canadian company, Quatrex Inc., which specializes in environmental compliance, hazardous

material management, and related products. This guide addresses the available information

regarding entities named "Quatrex" and clarifies the absence of a corresponding therapeutic

compound in the public domain.

Quatrex™ S Conditioning Agent
One of the primary products identified is Quatrex™ S, a conditioning agent used in the

cosmetics industry.

Chemical Nature and Properties:

Quatrex™ S is described as a liquid cationic surfactant derived from soybean oil, with a 26%

solids content.[1] Its primary function is to provide conditioning properties to hair care products.

A key feature of this agent is its compatibility with anionic surfactants, making it suitable for

formulating conditioning shampoos.[1] Its solubility characteristics also allow for its

incorporation into a variety of other cosmetic formulations, including sprays, mousses, and

setting gels.[1]
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The primary application of Quatrex™ S is in the formulation of hair care products where

conditioning and substantivity are desired. Examples of its use include:

Conditioning shampoos

Hair masks

Leave-in conditioners

Styling products

Quatrex® 27 Intermediate Bulk Container
Another product bearing the "Quatrex" name is the Quatrex® 27, a rigid-sided intermediate

bulk container (IBC). This product is designed for the transportation and storage of solid and

sludge waste materials, including toxic and hazardous substances.[2][3][4][5] The rigid design

facilitates easier filling and stacking compared to flexible containers.[2][4] The Quatrex® 27

has received approval from Transport Canada for the transportation of toxic materials.[2][3]

Quaternary Ammonium Salts (QAS)
While not directly named "Quatrex," the search results did yield information on Quaternary

Ammonium Salts (QAS), which are cationic surfactants with a broad range of biological

activities.[6][7][8] Given that Quatrex™ S is a cationic surfactant, it is plausible that it belongs

to this class of compounds.

General Structure and Properties of QAS:

QAS are organic compounds with the general structure of NR4+, where R represents alkyl or

aryl groups. Their biological activity is influenced by the length of the alkyl chain, the nature of

the counterion, and the overall molecular structure.[6][7]

Mechanism of Action:

The antimicrobial activity of QAS is attributed to their ability to disrupt cell membranes.[6][7][8]

The positively charged nitrogen atom interacts with the negatively charged components of

microbial cell membranes, leading to disorganization, leakage of intracellular contents, and
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ultimately, cell death.[6][7][8] Some QAS have also been shown to inhibit membrane-bound

proteins such as H+-ATPase.[6][7]

Biological Activities of QAS:

Quaternary ammonium salts exhibit a wide spectrum of biological activities, including:

Antibacterial: Effective against a broad range of bacteria.[8]

Antifungal: Active against various fungi and yeasts.[8]

Antiviral: Some QAS have demonstrated activity against viruses.[8]

Biofilm Eradication: QAS can reduce the adhesion of microorganisms to surfaces and

eliminate biofilms.[6][7]

The widespread use of QAS in disinfectants has led to concerns about the development of

microbial resistance.[6][7]

Summary and Conclusion
In conclusion, there is no publicly available information to suggest the existence of a specific

therapeutic agent or research compound known as "Quatrex." The term is primarily associated

with commercial products from Quatrex Inc., namely a cosmetic conditioning agent and an

industrial container. While the conditioning agent is a cationic surfactant, and likely a

quaternary ammonium salt, detailed structural information and data relevant to drug

development are not available in the public domain. Researchers and scientists seeking

information on a compound for therapeutic use should verify the correct nomenclature and

origin of the substance of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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